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Compound of Interest

Compound Name: Bis(1-methylheptyl) phthalate

Cat. No.: B089695 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Bis(1-
methylheptyl) phthalate analytical standards, CAS Number 131-15-7. It is intended to assist

researchers, scientists, and professionals in the pharmaceutical and broader chemical

industries in sourcing reference materials for analytical testing, method validation, and quality

control purposes. This document also outlines a general experimental protocol for the analysis

of this compound in various matrices.

Summary of Commercially Available Bis(1-
methylheptyl) phthalate Standards
Bis(1-methylheptyl) phthalate, a significant plasticizer, is available from several chemical

suppliers as an analytical standard. The table below summarizes the offerings from key

vendors. Please note that pricing and availability are subject to change and may require a

direct inquiry with the supplier.
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Supplier Product Name CAS Number Purity
Available
Quantities

BOC Sciences

bis(1-

methylheptyl)

phthalate

131-15-7 Inquiry required Inquiry required

Alfa Chemistry
Dicapryl

phthalate
131-15-7 Inquiry required Inquiry required

ChemSigma

bis(1-

methylheptyl)

phthalate

131-15-7 Inquiry required Inquiry required

Data is based on publicly available information and may require direct contact with the supplier

for the most current details.

Logical Relationship of Phthalates
The following diagram illustrates the classification of Bis(1-methylheptyl) phthalate within the

broader family of phthalate esters.

Figure 1. Hierarchical classification of Bis(1-methylheptyl) phthalate.

General Experimental Protocol for Phthalate
Analysis
The analysis of Bis(1-methylheptyl) phthalate, like other phthalates, is commonly performed

using gas chromatography coupled with mass spectrometry (GC-MS). This technique offers

high sensitivity and selectivity for the detection and quantification of phthalates in various

sample matrices.

Sample Preparation
The sample preparation method will vary depending on the matrix (e.g., water, soil, biological

fluids, consumer products). A general workflow for a solid sample might include:

Homogenization: Ensure the sample is uniform before extraction.
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Solvent Extraction: Extract the phthalates from the sample matrix using a suitable organic

solvent such as hexane, dichloromethane, or a mixture thereof. Sonication or Soxhlet

extraction can be employed to improve extraction efficiency.

Clean-up: The extract may require a clean-up step to remove interfering compounds. This

can be achieved using solid-phase extraction (SPE) with cartridges packed with materials

like silica gel or Florisil.

Concentration: The cleaned-up extract is typically concentrated under a gentle stream of

nitrogen to a final volume suitable for GC-MS analysis.

GC-MS Analysis
A typical GC-MS method for phthalate analysis would involve the following conditions:

Gas Chromatograph: Agilent 8890 GC or similar.

Mass Spectrometer: Agilent 5977B MS or equivalent.[1]

Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (30 m x 0.25

mm, 0.25 µm film thickness), is commonly used.[1]

Injection Mode: Splitless injection is often used for trace analysis to maximize the amount of

analyte reaching the column.

Oven Temperature Program:

Initial temperature: 60-80°C, hold for 1-2 minutes.

Ramp: Increase the temperature at a rate of 10-20°C/minute to a final temperature of 280-

320°C.

Final hold: Hold at the final temperature for 5-10 minutes.

Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

Mass Spectrometer Conditions:
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Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) is preferred for its higher sensitivity and

selectivity. Key ions for Bis(1-methylheptyl) phthalate would be monitored. The most

abundant and characteristic fragment ion for many phthalates is m/z 149. Other specific

ions for the target analyte should be determined from its mass spectrum.

Method Validation
For quantitative analysis, the method should be validated to ensure its accuracy, precision,

linearity, and sensitivity.[2] Key validation parameters include:

Linearity: A calibration curve should be generated using a series of standard solutions of

Bis(1-methylheptyl) phthalate at different concentrations.

Limit of Detection (LOD) and Limit of Quantification (LOQ): These should be determined to

establish the sensitivity of the method.

Accuracy and Precision: Assessed by analyzing spiked samples at different concentration

levels and calculating the recovery and relative standard deviation.

Workflow for Procurement and Analysis of a Bis(1-
methylheptyl) phthalate Standard
The following diagram outlines the typical workflow from sourcing an analytical standard to its

use in a research or quality control laboratory.

Figure 2. A typical workflow for procuring and utilizing an analytical standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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